Cas no 2229104-33-8 (1-1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one
• CAS No: 2229104-33-8
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6381764
• PubChem ID: 165671843
• Update Time: 2025-10-31

1-1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one
• EN300-1814134
• 1-[1-(4-ethoxy-3-methoxyphenyl)cyclopropyl]ethan-1-one
• 2229104-33-8

• Inchi： 1S/C14H18O3/c1-4-17-12-6-5-11(9-13(12)16-3)14(7-8-14)10(2)15/h5-6,9H,4,7-8H2,1-3H3
• InChI Key： RGZQDYQRHVLLFN-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC(=C(C=2)OC)OCC)CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one

Comprehensive Analysis of 1-(4-Ethoxy-3-methoxyphenyl)cyclopropylethan-1-one (CAS No. 2229104-33-8)

1-(4-Ethoxy-3-methoxyphenyl)cyclopropylethan-1-one (CAS No. 2229104-33-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring attached to an aromatic system with ethoxy and methoxy substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their role in developing novel therapeutics. The 1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one structure is often explored for its kinase inhibition properties, a hot topic in oncology research. With the rise of precision medicine, this compound's potential to target specific enzymes aligns with current trends in personalized cancer therapy. Additionally, its aryl-cyclopropyl motif is frequently discussed in forums and publications focusing on fragment-based drug design.

From a synthetic chemistry perspective, the CAS No. 2229104-33-8 compound offers intriguing challenges and opportunities. Its ethoxy-methoxy phenyl group enhances solubility, while the cyclopropyl ketone moiety provides rigidity—a combination highly sought after in medicinal chemistry optimization. Laboratories frequently search for protocols to improve yields in its synthesis, reflecting its industrial relevance. The compound’s stability under various pH conditions also makes it a candidate for prodrug development, another trending area in pharmaceutical sciences.

Environmental and green chemistry applications are emerging for derivatives of 1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one. Researchers are investigating its use in biodegradable agrochemicals, responding to global demands for sustainable farming solutions. The compound’s low toxicity profile (as per preliminary studies) positions it favorably compared to traditional phenyl-based analogs, addressing growing consumer concerns about eco-friendly crop protection.

Analytical characterization of CAS 2229104-33-8 involves advanced techniques like LC-MS and NMR spectroscopy, frequently queried by quality control specialists. Its distinct spectral signatures—particularly the proton shifts from the cyclopropyl ring—are documented in several spectral databases, aiding in its identification. This data is crucial for compliance with REACH and other regulatory frameworks, a recurring theme in industry discussions.

In material science, the ethoxy-methoxy-cyclopropyl architecture of this compound shows promise in organic electronics. Its conjugated system and thermal stability are being tested for OLED materials, coinciding with the boom in flexible display technologies. Patent analyses reveal growing IP activity around similar structures, underscoring their commercial potential in next-gen optoelectronics.

Future research directions for 1-(4-ethoxy-3-methoxyphenyl)cyclopropylethan-1-one may explore its enantioselective synthesis, as chirality plays a pivotal role in drug efficacy. The compound’s three-membered ring strain could unlock new reactivity patterns, a subject gaining traction in catalysis journals. With AI-driven molecular modeling becoming mainstream, computational studies on this compound’s conformational dynamics are anticipated to rise.